Methyl 2-hydroxy-2-methylpent-4-enoate

• CAS RN: 62696-36-0
• Molecular Formula: C7H12O3
• Molecular Weight: 144.17 g/mol
• IUPAC Name: methyl 2-hydroxy-2-methylpent-4-enoate
• InChI: InChI=1S/C7H12O3/c1-4-5-7(2,9)6(8)10-3/h4,9H,1,5H2,2-3H3
• InChI Key: JZDKUMJBPCMQJF-UHFFFAOYSA-N
• Canonical SMILES: CC(CC=C)(C(=O)OC)O

Description

Methyl 2-hydroxy-2-methylpent-4-enoate is a useful research compound. Its molecular formula is C7H12O3 and its molecular weight is 144.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of 2-oxopropionic acid methyl ester (1.0 g, 0.903 mmol), allyl bromide (1.8 mL, 21.32 mmol) in MeOH/HCl (1:4, 10 mL), is added indium powder (1.12 g, 9.76 mmol). The mixture is stirred for 3 days at room temperature. The mixture is quenched with NaHCO3 and extracted with DCM (3×50 mL). The organic layers are washed with water (2×50 mL) and brine. The combined organic layers are dried with MgSO4 and concentrated to afford 2-hydroxy-2-methylpent-4-enoic acid methyl ester: (M+H)+=145.